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Compound of Interest

Compound Name: 2,4,6-Triisopropylbenzoyl chloride

CAS No.: 57199-00-5

Cat. No.: B1630680

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2,4,6-Triisopropylbenzoyl
Chloride, a sterically hindered acylating agent with significant applications in organic synthesis

and polymer chemistry. Its formal IUPAC name is 2,4,6-tri(propan-2-yl)benzoyl chloride[1][2][3].

We will delve into its chemical properties, synthesis, mechanisms of action, and key

applications, grounded in established scientific principles and protocols.

Core Chemical Identity and Properties
2,4,6-Triisopropylbenzoyl chloride is an acyl chloride characterized by the presence of three

bulky isopropyl groups on the benzene ring, ortho and para to the carbonyl group. This

significant steric hindrance is the primary determinant of its chemical reactivity and utility.
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Property Value Source(s)

IUPAC Name
2,4,6-tri(propan-2-yl)benzoyl

chloride
[1][2][3]

CAS Number 57199-00-5 [1][4]

Molecular Formula C₁₆H₂₃ClO [1][2]

Molecular Weight 266.81 g/mol [1][2]

Appearance
White to cream crystalline

powder
[3][5]

Melting Point 78-82 °C [1]

Boiling Point 329.3 °C at 760 mmHg [6]

Solubility

Insoluble in water; Soluble in

organic solvents (e.g., THF,

acetone).

[1][7]

Sensitivity Moisture sensitive [1][4][8]

Synthesis of 2,4,6-Triisopropylbenzoyl Chloride
The most common and direct synthesis involves the conversion of the corresponding carboxylic

acid, 2,4,6-triisopropylbenzoic acid, to the acyl chloride using a chlorinating agent such as

thionyl chloride (SOCl₂) or oxalyl chloride.

Protocol: Synthesis via Thionyl Chloride
This protocol describes a standard laboratory procedure for the synthesis of the title

compound.

Rationale: Thionyl chloride is a preferred reagent for this conversion because the byproducts,

sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous, which simplifies product

purification. The reaction proceeds via a nucleophilic acyl substitution mechanism.

Experimental Workflow:
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Start: 2,4,6-Triisopropylbenzoic Acid
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Caption: Workflow for the synthesis of 2,4,6-Triisopropylbenzoyl Chloride.
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Step-by-Step Methodology:

Preparation: To a dry, round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add 2,4,6-triisopropylbenzoic acid (1.0 equiv). The flask should be under an inert

atmosphere (e.g., Nitrogen or Argon) to prevent reaction with atmospheric moisture.

Solvent & Reagent Addition: Add a suitable dry solvent, such as toluene or dichloromethane.

To this suspension, add thionyl chloride (1.5-2.0 equiv) dropwise at room temperature. A

catalytic amount of N,N-dimethylformamide (DMF) can be added to accelerate the reaction.

Reaction: Heat the mixture to reflux (typically 70-80°C) and maintain for 2-4 hours. The

reaction progress can be monitored by the cessation of HCl and SO₂ gas evolution (which

can be bubbled through a basic solution to neutralize).

Workup: After the reaction is complete, allow the mixture to cool to room temperature.

Carefully remove the excess thionyl chloride and solvent under reduced pressure using a

rotary evaporator.

Purification: The crude product can be purified by vacuum distillation or by recrystallization

from a suitable solvent like hexane to yield the final product as a white to off-white solid.

Scientist's Note:The strict exclusion of water is critical. Acyl chlorides readily hydrolyze back to

the carboxylic acid upon contact with moisture.[1][4] Using an inert atmosphere and dry

glassware is a self-validating step to ensure high yield and purity.

Core Applications and Mechanisms of Action
The utility of 2,4,6-triisopropylbenzoyl chloride stems from its unique structural features,

which are leveraged in distinct chemical domains.

Application in Polymer Chemistry: Photoinitiation
While less common than its phosphine oxide analogue (TPO), benzoyl compounds with similar

substitution patterns are foundational to Type I photoinitiators. Upon exposure to ultraviolet

(UV) light, the molecule undergoes homolytic cleavage (α-cleavage) to generate two radical

species.
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Mechanism of Radical Generation:

Photoinitiation Process
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Caption: Mechanism of Type I photoinitiation via α-cleavage.

These generated free radicals are highly reactive and will attack monomer units (e.g.,

acrylates), initiating a chain-reaction polymerization process to form a solid polymer network.

This is the fundamental principle behind UV-curing inks, coatings, and adhesives. The

efficiency of related compounds like (2,4,6-trimethylbenzoyl)diphenylphosphine oxide (TPO) is

well-documented, though TPO is facing regulatory scrutiny due to toxicity concerns.[9][10]

Application in Organic Synthesis: Sterically Hindered
Acylation
The primary application in synthetic chemistry is as a highly selective acylating agent. The

bulky isopropyl groups flanking the acyl chloride moiety provide a significant steric shield. This

has two major consequences:

Reduced Reactivity: It is less reactive than unhindered acyl chlorides like benzoyl chloride.

High Steric Selectivity: It reacts preferentially with less sterically hindered nucleophiles.

This makes it an invaluable tool for the synthesis of bulky esters and amides, particularly in

complex molecule synthesis where selective reaction at a specific site is required. It is often
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used in situations where other acylating agents might lead to multiple products or react with

more hindered sites. The principle is analogous to the Yamaguchi esterification, which uses

2,4,6-trichlorobenzoyl chloride to achieve macrolactonization by minimizing intermolecular side

reactions.[11]

Safety, Handling, and Storage
2,4,6-Triisopropylbenzoyl chloride is a corrosive and moisture-sensitive chemical that

requires careful handling.

Hazards: Causes severe skin burns and serious eye damage.[1][4] May cause respiratory

irritation.[4] Contact with water can liberate toxic hydrogen chloride gas.[4][8]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, a

face shield, and a lab coat.[4][5][8] Work should be conducted in a well-ventilated fume hood.

Handling: Handle under an inert atmosphere (nitrogen or argon).[4] Avoid breathing dust.

Wash hands thoroughly after handling.[4][12]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

moisture and incompatible materials like strong oxidizing agents and bases.[1][4]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if possible. Seek immediate medical attention.[4][8]

Skin Contact: Immediately wash off with plenty of soap and water while removing all

contaminated clothing. Seek immediate medical attention.[4][8]

Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[4][12]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4][8]

Conclusion
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2,4,6-Triisopropylbenzoyl chloride, or 2,4,6-tri(propan-2-yl)benzoyl chloride, is a specialized

reagent whose value is derived directly from its sterically demanding structure. While its role as

a photoinitiator is notable, its primary strength lies in its application as a selective acylating

agent in advanced organic synthesis. For researchers in drug development and materials

science, understanding its reactivity profile, handling requirements, and synthetic utility is

crucial for leveraging its unique chemical properties to achieve complex molecular

architectures.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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